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Compound of Interest

Compound Name: 5-Aminopyridine-2-carboxylic acid

Cat. No.: B014829

For researchers, scientists, and professionals in drug development, the proper disposal of
chemical waste is a critical component of laboratory safety and environmental responsibility.
This guide provides detailed procedures for the safe disposal of 5-Aminopyridine-2-
carboxylic acid, ensuring compliance and minimizing risk.

Hazard and Safety Information

5-Aminopyridine-2-carboxylic acid is a chemical compound that requires careful handling.
The following table summarizes its key hazard information.
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Hazard Classification GHS Hazard Statement Precautionary Statement

P264: Wash skin thoroughly
after handling.[1] P270: Do not
eat, drink or smoke when using
H302: Harmful if swallowed this product. P301 + P312: IF
SWALLOWED: Call a POISON
CENTER or doctor/physician if

you feel unwell.

Acute Toxicity, Oral (Category
4)

P280: Wear protective
gloves/protective clothing/eye
protection/face protection.[1]
P302 + P352: IF ON SKIN:
Wash with plenty of soap and
water.[1] P332 + P313: If skin

irritation occurs: Get medical

Skin Irritation (Category 2) H315: Causes skin irritation

advice/attention.[1]

P305 + P351 + P338: IF IN
EYES: Rinse cautiously with
water for several minutes.

) Remove contact lenses, if

o H319: Causes serious eye
Eye lIrritation (Category 2) o present and easy to do.
irritation ) o

Continue rinsing.[1] P337 +
P313: If eye irritation persists:

Get medical advice/attention.

[1]

Specific target organ toxicity —  H335: May cause respiratory P261: Avoid breathing

single exposure (Category 3), irritation dust/fume/gas/mist/vapors/spr

Respiratory system ay.[1] P271: Use only outdoors
or in a well-ventilated area.
P304 + P340: IF INHALED:
Remove to fresh air and keep
at rest in a position
comfortable for breathing.[1]
P312: Call a POISON
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CENTER or doctor if you feel

unwell.[1]

Disposal Protocol

The primary directive for the disposal of 5-Aminopyridine-2-carboxylic acid is to adhere to
local, state, and federal regulations.[2] This typically involves disposal as hazardous waste.

Step 1: Personal Protective Equipment (PPE)

Before handling the chemical for disposal, ensure you are wearing the appropriate PPE:

Safety goggles or face shield

Chemical-resistant gloves (e.g., nitrile)

Lab coat

Closed-toe shoes

Step 2: Waste Collection

e Solid Waste: Collect dry, unused 5-Aminopyridine-2-carboxylic acid and any materials
contaminated with it (e.g., weighing paper, contaminated paper towels) in a designated,
properly labeled hazardous waste container.[3] The container should be made of a
compatible material and have a secure lid.

» Solutions: Collect solutions of 5-Aminopyridine-2-carboxylic acid in a designated, labeled
hazardous waste container for liquid chemical waste. Do not mix with incompatible waste
streams.

o Contaminated Labware: Decontaminate glassware by rinsing with a suitable solvent. The
rinsate should be collected as hazardous waste. Disposable labware that cannot be
decontaminated should be disposed of as solid hazardous waste.

Step 3: Labeling and Storage
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o Clearly label the hazardous waste container with the full chemical name: "5-Aminopyridine-
2-carboxylic acid" and the appropriate hazard warnings (e.g., "Toxic," "Irritant™).

» Store the waste container in a designated satellite accumulation area that is secure and
away from incompatible materials.[3][4] The storage area should be cool, dry, and well-
ventilated.[1][3]

Step 4: Arrange for Disposal

» Contact your institution's Environmental Health and Safety (EHS) office to schedule a pickup
for the hazardous waste.

e The disposal must be conducted by a licensed waste disposal company.[2]
Important Considerations:

e Do Not dispose of 5-Aminopyridine-2-carboxylic acid down the drain.[1][2]
e Do Not dispose of 5-Aminopyridine-2-carboxylic acid in the regular trash.

 In case of a spill, contain the spill, prevent it from entering waterways, and clean it up using
an inert absorbent material.[1] The collected material should be placed in a sealed container
for disposal as hazardous waste.

Disposal Decision Workflow

The following diagram illustrates the decision-making process for the proper disposal of 5-
Aminopyridine-2-carboxylic acid.
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Start: Have 5-Aminopyridine-2-carboxylic
acid waste

Determine Waste Type

Solid Waste Liquid Waste
(Unused chemical, contaminated solids) (Solutions, rinsate)

Place in labeled solid Place in labeled liquid
hazardous waste container hazardous waste container

Store in designated satellite
accumulation area

Contact Environmental Health & Safety
for pickup

End: Proper Disposal

Click to download full resolution via product page

Caption: Disposal workflow for 5-Aminopyridine-2-carboxylic acid.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Step-by-Step Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b014829#5-aminopyridine-2-carboxylic-acid-proper-
disposal-procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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